3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine
Overview
Description
“3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine” is a chemical compound with the molecular formula C6H8FN3 . It has an average mass of 141.146 Da and a monoisotopic mass of 141.070221 Da . It is a research use only compound .
Molecular Structure Analysis
The molecular structure of “3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine” consists of a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. This ring is substituted at the 3-position with a cyclopropyl group and at the 4-position with a fluorine atom .Chemical Reactions Analysis
While specific chemical reactions involving “3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine” are not detailed in the literature, pyrazole compounds are known to be versatile synthetic building blocks in the synthesis of diverse heterocyclic compounds .Scientific Research Applications
Antileishmanial and Antimalarial Activities
3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine: has been studied for its potential in treating tropical diseases such as leishmaniasis and malaria. Pyrazole-bearing compounds, including this one, have shown potent antileishmanial and antimalarial effects. In vitro studies against Leishmania aethiopica and in vivo experiments on Plasmodium berghei infected mice have demonstrated significant activity, suggesting this compound as a promising pharmacophore for developing new treatments .
Molecular Docking Studies
The compound has been used in molecular docking studies to understand its interaction with biological targets. For instance, docking studies on Lm-PTR1 , a target associated with leishmaniasis, have justified the compound’s antileishmanial activity, providing insights into its mechanism of action and aiding in the design of more effective drugs .
Synthesis of Hydrazine-Coupled Pyrazoles
3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine: serves as a key intermediate in the synthesis of hydrazine-coupled pyrazoles. These derivatives have been synthesized and structurally verified using techniques like FTIR and 1H NMR , expanding the library of compounds with potential pharmacological applications .
Chemical Research and Material Science
The compound is available for sale through chemical suppliers, indicating its use in various chemical research and material science applications. It can be employed in the synthesis of complex molecules for research in fields like organic chemistry and material engineering .
Analytical Chemistry
As a compound with a defined structure and properties, 3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine can be used as a standard in analytical chemistry for calibrating instruments or validating methods, particularly in NMR spectroscopy and mass spectrometry .
Drug Discovery and Development
This compound’s diverse pharmacological effects make it a valuable entity in drug discovery and development. Its role in the synthesis of various derivatives means it can be part of a drug discovery pipeline, contributing to the creation of new therapeutic agents .
Educational Purposes
In academic settings, 3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine can be used to teach students about compound synthesis, structure elucidation, and pharmacological testing, providing a practical example of the drug development process .
Reference Material for Scientific Studies
It can also serve as a reference material for scientific studies, helping researchers compare the effects of new compounds against a known entity with established biological activities .
Mechanism of Action
Target of Action
Similar compounds have been reported to target discoidin domain receptors (ddr) in anti-fibrosis treatment .
Mode of Action
It’s suggested that the compound may interact with its targets through hydrogen bonding and pi-pi interactions
Biochemical Pathways
It’s plausible that the compound could influence pathways related to its targets, such as the ddr signaling pathway .
Pharmacokinetics
The compound is slightly soluble in water , which may affect its bioavailability.
Result of Action
Similar compounds have shown antifungal activity against certain strains
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound should be stored in a dark place under an inert atmosphere . Other factors such as temperature, pH, and the presence of other substances could also affect the compound’s action.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine involves the reaction of cyclopropyl hydrazine with 4-fluoro-3-nitrobenzoic acid, followed by reduction of the nitro group and cyclization of the resulting intermediate.", "Starting Materials": [ "Cyclopropyl hydrazine", "4-fluoro-3-nitrobenzoic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclopropyl hydrazine is reacted with 4-fluoro-3-nitrobenzoic acid in ethanol and water, in the presence of hydrochloric acid, to form the corresponding amide intermediate.", "Step 2: The nitro group of the amide intermediate is reduced to an amino group using sodium borohydride in ethanol and water.", "Step 3: The resulting amine intermediate is cyclized by treatment with sodium hydroxide in ethanol and water, to form 3-cyclopropyl-4-fluoro-1H-pyrazol-5-amine." ] } | |
CAS RN |
1246384-89-3 |
Molecular Formula |
C6H8FN3 |
Molecular Weight |
141.1 |
Purity |
95 |
Origin of Product |
United States |
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